Cas no 107811-44-9 (Benzene,2-ethoxy-1,4-dimethoxy-)
107811-44-9 structure
Product Name:Benzene,2-ethoxy-1,4-dimethoxy-
CAS No:107811-44-9
MF:C10H14O3
MW:182.216363430023
CID:203128
PubChem ID:183875
Update Time:2025-04-19
Benzene,2-ethoxy-1,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-ethoxy-1,4-dimethoxy-
- 2-ethoxy-1,4-dimethoxybenzene
- 1,4-Dimethoxy-3-ethoxybenzene
- Benzene, 1,4-dimethoxy-3-ethoxy-
- DTXSID70148281
- ABSGQVROAPAVNF-UHFFFAOYSA-N
- NSC78631
- 107811-44-9
- SCHEMBL12093645
- 2-Ethoxy-1,4-dimethoxybenzene #
- NSC-78631
- NCIOpen2_000831
-
- Inchi: 1S/C10H14O3/c1-4-13-10-7-8(11-2)5-6-9(10)12-3/h5-7H,4H2,1-3H3
- InChI Key: ABSGQVROAPAVNF-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 182.09432
- Monoisotopic Mass: 182.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.024
- Boiling Point: 256.9°Cat760mmHg
- Flash Point: 84.4°C
- Refractive Index: 1.484
- PSA: 27.69
- LogP: 2.10250
Benzene,2-ethoxy-1,4-dimethoxy- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Wan Lab Chip, 2020,20, 4528-4538
107811-44-9 (Benzene,2-ethoxy-1,4-dimethoxy-) Related Products
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- 2050-46-6(1,2-Diethoxybenzene)
- 117320-30-6(2-ETHOXY-D5-PHENOL)
- 10288-72-9(2,3-dihydro-1,4-benzodioxin-6-ol)
- 10234-40-9(2,2'-(1,2-Phenylenebis(oxy))diethanol)
- 17600-72-5(1-Ethoxy-2-methoxybenzene)
- 41827-15-0(1,2,4-triethoxybenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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